(3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride

• IUPAC Name: (3R)-7-fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• InChI: InChI=1S/C8H8FNO.ClH/c9-6-3-1-2-5-7(10)4-11-8(5)6;/h1-3,7H,4,10H2;1H/t7-;/m0./s1
• InChI Key: PQIJNAJAAMHSNW-FJXQXJEOSA-N
• Canonical SMILES: C1C(C2=C(O1)C(=CC=C2)F)N.Cl
• Isomeric SMILES: C1[C@@H](C2=C(O1)C(=CC=C2)F)N.Cl
• Molecular Formula: C8H9ClFNO
• Molecular Weight: 189.61 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about its appearance (solid, liquid, color, etc.) and its smell if applicable.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, molar mass, and specific rotation. Techniques like melting point determination, boiling point determination, and polarimetry are used.

Scientific Research Applications

Polymer Synthesis and Properties

Fluorinated polyimides exhibit remarkable properties due to the incorporation of fluorine-containing aromatic diamines, such as enhanced thermal stability, low moisture absorption, and high hygrothermal stability. These properties make them ideal for advanced materials applications (Xie et al., 2001).

Photophysical Properties and ESIPT Process

The excited-state intramolecular proton transfer (ESIPT) process in benzofuran derivatives leads to significant fluorescence emission, influenced by the electronic nature of substituents. This property is critical for developing new photophysical materials and sensors (Heyer et al., 2017).

Synthesis of Fluorinated Compounds

The synthesis of 3-fluoro-1-aminoadamantane derivatives showcases the compound's role in producing fluorinated pharmaceuticals and chemicals. This process highlights the compound's utility in medicinal chemistry and drug development (Anderson et al., 1988).

Fluorogenic Reagents for Analytical Applications

Compounds like 3-benzoyl-2-quinolinecarboxaldehyde, derived from benzofuran derivatives, serve as precolumn fluorogenic reagents for ultra-high sensitivity detection of primary amines. This application is particularly relevant in analytical chemistry for detecting amino acids and proteins (Beale et al., 1989).

Mechanism of Action

This is typically used in the context of drugs and describes how the compound interacts with biological systems to exert its effects.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. Material Safety Data Sheets (MSDS) are often referred to for this information.

Future Directions

This involves predicting or suggesting future research directions or applications for the compound. This could be based on its properties, its mechanism of action, or gaps in the current research.